N-[3-(allyloxy)phenyl]-1-[(dimethylamino)sulfonyl]-4-piperidinecarboxamide

• IUPAC Name: 1-(dimethylsulfamoyl)-N-(3-prop-2-enoxyphenyl)piperidine-4-carboxamide
• InChI: InChI=1S/C17H25N3O4S/c1-4-12-24-16-7-5-6-15(13-16)18-17(21)14-8-10-20(11-9-14)25(22,23)19(2)3/h4-7,13-14H,1,8-12H2,2-3H3,(H,18,21)
• InChI Key: RYKRSENQCKTSHX-UHFFFAOYSA-N
• Canonical SMILES: CN(C)S(=O)(=O)N1CCC(CC1)C(=O)NC2=CC(=CC=C2)OCC=C
• Molecular Formula: C17H25N3O4S
• Molecular Weight: 367.5 g/mol

Description

N-[3-(allyloxy)phenyl]-1-[(dimethylamino)sulfonyl]-4-piperidinecarboxamide, also known as ADQ-697, is a chemical compound that has gained attention in the scientific community due to its potential therapeutic properties.

Mechanism of Action

The exact mechanism of action of N-[3-(allyloxy)phenyl]-1-[(dimethylamino)sulfonyl]-4-piperidinecarboxamide is not yet fully understood. However, it is believed to work by inhibiting the activity of the enzyme cyclooxygenase-2 (COX-2), which is involved in the production of prostaglandins that contribute to inflammation and pain. Additionally, N-[3-(allyloxy)phenyl]-1-[(dimethylamino)sulfonyl]-4-piperidinecarboxamide has been shown to have antioxidant properties, which may contribute to its neuroprotective effects.
Biochemical and Physiological Effects
N-[3-(allyloxy)phenyl]-1-[(dimethylamino)sulfonyl]-4-piperidinecarboxamide has been shown to have several biochemical and physiological effects. In animal studies, it has been shown to reduce inflammation and pain, as well as improve cognitive function. Additionally, N-[3-(allyloxy)phenyl]-1-[(dimethylamino)sulfonyl]-4-piperidinecarboxamide has been shown to have neuroprotective effects, which may be due to its antioxidant properties.

Advantages and Limitations for Lab Experiments

One advantage of using N-[3-(allyloxy)phenyl]-1-[(dimethylamino)sulfonyl]-4-piperidinecarboxamide in lab experiments is its potential therapeutic properties, which make it a promising candidate for the development of new treatments for a variety of conditions. Additionally, N-[3-(allyloxy)phenyl]-1-[(dimethylamino)sulfonyl]-4-piperidinecarboxamide has been shown to have low toxicity in animal studies, making it a relatively safe compound to work with. However, one limitation of using N-[3-(allyloxy)phenyl]-1-[(dimethylamino)sulfonyl]-4-piperidinecarboxamide in lab experiments is its limited availability, which may make it difficult to obtain for some researchers.

Future Directions

There are several future directions for research on N-[3-(allyloxy)phenyl]-1-[(dimethylamino)sulfonyl]-4-piperidinecarboxamide. One area of focus is the development of new treatments for conditions such as arthritis and neuropathic pain. Additionally, further research is needed to fully understand the mechanism of action of N-[3-(allyloxy)phenyl]-1-[(dimethylamino)sulfonyl]-4-piperidinecarboxamide and its potential use in treating neurodegenerative diseases such as Alzheimer's and Parkinson's. Finally, additional studies are needed to determine the long-term safety and efficacy of N-[3-(allyloxy)phenyl]-1-[(dimethylamino)sulfonyl]-4-piperidinecarboxamide in humans.

Scientific Research Applications

N-[3-(allyloxy)phenyl]-1-[(dimethylamino)sulfonyl]-4-piperidinecarboxamide has been the focus of several scientific studies due to its potential therapeutic properties. It has been shown to have anti-inflammatory and analgesic effects, making it a potential treatment for conditions such as arthritis and neuropathic pain. Additionally, N-[3-(allyloxy)phenyl]-1-[(dimethylamino)sulfonyl]-4-piperidinecarboxamide has been studied for its potential use in treating neurodegenerative diseases such as Alzheimer's and Parkinson's.